Cas no 476625-62-4 (benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate)

• Product Name: benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate
• CAS No: 476625-62-4
• MF: C₁₉H₂₆NO₃P
• MW: 347.388406276703
• CID: 5014489
• Update Time: 2025-08-03

benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate
• Oprea1_763561
• MLS000085162
• IFLab1_003399
• HMS1421K11
• HMS2403L15
• SMR000019702
• benzyl (4-(dimethylamino)phenyl)(1-hydroxy-2-methylpropyl)phosphinate

• Inchi： 1S/C19H26NO3P/c1-15(2)19(21)24(22,23-14-16-8-6-5-7-9-16)18-12-10-17(11-13-18)20(3)4/h5-13,15,19,21H,14H2,1-4H3
• InChI Key： ZHRFEFSAGNFATC-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)N(C)C)(C(C(C)C)O)(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8

Additional information on benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate

Professional Introduction to Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate (CAS No. 476625-62-4)

Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate, a compound with the chemical identifier CAS No. 476625-62-4, represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in various scientific and industrial domains. The molecular structure of this phosphinate derivative incorporates a benzyl group, a dimethylamino substituent, and a (1-hydroxy-2-methylpropyl) moiety, which collectively contribute to its distinct chemical properties and functionalities.

The benzyl group in the molecular framework of Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate serves as an important anchor for further functionalization, enabling the compound to participate in various synthetic pathways. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular modifications are often required to achieve desired biological activities. The dimethylamino group, on the other hand, introduces basicity and potential hydrogen bonding capabilities, which can be exploited in drug design to enhance binding affinity or metabolic stability.

Recent research has highlighted the compound's relevance in the development of novel therapeutic agents. Specifically, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phosphinate moiety, a key feature of this compound, has been shown to exhibit inhibitory effects on certain enzymes by stabilizing transition states or competing with natural substrates. This has led to investigations into its potential as an anti-cancer agent, particularly in targeting tyrosine kinases that play a pivotal role in cell proliferation and survival.

The (1-hydroxy-2-methylpropyl) group adds another layer of complexity to the compound's chemical behavior. This side chain can influence solubility, metabolic pathways, and overall pharmacokinetic properties. Researchers have been exploring how variations in this moiety can fine-tune the compound's efficacy and safety profiles. For instance, modifications aimed at improving water solubility could enhance bioavailability, while adjustments to metabolic stability could prolong the drug's action within the body.

In addition to its pharmaceutical applications, Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate has shown promise in material science. Its unique structural features make it a candidate for developing advanced polymers or coatings with enhanced durability and functionality. The phosphinate group can act as a cross-linking agent, contributing to the formation of robust networks that exhibit improved thermal stability and chemical resistance. Such properties are highly sought after in industries requiring materials that can withstand harsh conditions or prolonged use.

The synthesis of Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient production processes, reducing waste and energy consumption. These innovations align with global trends toward sustainable chemistry practices, emphasizing the importance of green chemistry principles in industrial applications.

From an academic perspective, this compound serves as an excellent model system for studying phosphinate chemistry and its biological interactions. Researchers are employing computational methods to predict how different structural variations will affect the compound's behavior at both molecular and cellular levels. These studies not only contribute to our fundamental understanding of phosphinate derivatives but also provide insights that can guide future drug discovery efforts.

The industrial significance of Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate is further underscored by its commercial availability through specialized chemical suppliers. These companies prioritize quality control and regulatory compliance to ensure that researchers and manufacturers receive consistent and reliable products. As demand for specialized intermediates grows, partnerships between academia and industry will become increasingly vital in driving innovation and ensuring that compounds like this one continue to advance scientific progress.

In conclusion, Benzyl 4-(dimethylamino)phenyl(1-hydroxy-2-methylpropyl)phosphinate represents a fascinating example of how structural complexity can lead to novel applications across multiple disciplines. Its potential as a pharmaceutical intermediate, material component, and research tool underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound and its derivatives, it is likely to remain at the forefront of scientific inquiry for years to come.